8-[(4-Chlorobenzyl)sulfanyl]-3-methyl-7-octyl-3,7-dihydro-1H-purine-2,6-dione
8-[(4-Chlorobenzyl)sulfanyl]-3-methyl-7-octyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331842-87-6
VCID:
VC0404573
InChI:
InChI=1S/C21H27ClN4O2S/c1-3-4-5-6-7-8-13-26-17-18(25(2)20(28)24-19(17)27)23-21(26)29-14-15-9-11-16(22)12-10-15/h9-12H,3-8,13-14H2,1-2H3,(H,24,27,28)
SMILES:
CCCCCCCCN1C2=C(N=C1SCC3=CC=C(C=C3)Cl)N(C(=O)NC2=O)C
Molecular Formula:
C21H27ClN4O2S
Molecular Weight:
435g/mol
8-[(4-Chlorobenzyl)sulfanyl]-3-methyl-7-octyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331842-87-6
Main Products
VCID: VC0404573
Molecular Formula: C21H27ClN4O2S
Molecular Weight: 435g/mol
![8-[(4-Chlorobenzyl)sulfanyl]-3-methyl-7-octyl-3,7-dihydro-1H-purine-2,6-dione - 331842-87-6](/images/no_structure.jpg)
| CAS No. | 331842-87-6 |
|---|---|
| Product Name | 8-[(4-Chlorobenzyl)sulfanyl]-3-methyl-7-octyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C21H27ClN4O2S |
| Molecular Weight | 435g/mol |
| IUPAC Name | 8-[(4-chlorophenyl)methylsulfanyl]-3-methyl-7-octylpurine-2,6-dione |
| Standard InChI | InChI=1S/C21H27ClN4O2S/c1-3-4-5-6-7-8-13-26-17-18(25(2)20(28)24-19(17)27)23-21(26)29-14-15-9-11-16(22)12-10-15/h9-12H,3-8,13-14H2,1-2H3,(H,24,27,28) |
| Standard InChIKey | OYFAZHAGBVYIGK-UHFFFAOYSA-N |
| SMILES | CCCCCCCCN1C2=C(N=C1SCC3=CC=C(C=C3)Cl)N(C(=O)NC2=O)C |
| Canonical SMILES | CCCCCCCCN1C2=C(N=C1SCC3=CC=C(C=C3)Cl)N(C(=O)NC2=O)C |
| PubChem Compound | 3113194 |
| Last Modified | Nov 11 2021 |
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